Cas no 956271-22-0 (1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
• CAS No: 956271-22-0
• MF: C₁₈H₁₇ClN₄O₆S₂
• MW: 484.933780431747
• CID: 5871362
• PubChem ID: 16300288
• Update Time: 2025-06-08

1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z237523270
• AKOS024624962
• F2066-0144
• 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
• 956271-22-0
• 1-((4-chloro-3-nitrophenyl)sulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide
• 1-(4-chloro-3-nitrophenyl)sulfonyl-N,3,5-trimethyl-N-phenylpyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 1-[(4-chloro-3-nitrophenyl)sulfonyl]-N,3,5-trimethyl-N-phenyl-

• Inchi： 1S/C18H17ClN4O6S2/c1-12-18(31(28,29)21(3)14-7-5-4-6-8-14)13(2)22(20-12)30(26,27)15-9-10-16(19)17(11-15)23(24)25/h4-11H,1-3H3
• InChI Key： KGDQZXVJMIEPSJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C([N+]([O-])=O)=C2)(=O)=O)C(C)=C(S(N(C)C2=CC=CC=C2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 484.0278043g/mol
• Monoisotopic Mass: 484.0278043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 863
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 680.1±65.0 °C(Predicted)
• pka: -3.66±0.50(Predicted)

Additional information on 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide

Comprehensive Overview of 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 956271-22-0)

The compound 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 956271-22-0) is a highly specialized sulfonamide derivative with a unique molecular structure. Its chemical name reflects the presence of a pyrazole core, which is substituted with a benzenesulfonyl group and further modified with chloro and nitro functional groups. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research, particularly due to its potential as a biological active agent.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in drug discovery and development. Researchers are particularly interested in the structure-activity relationship (SAR) of such molecules, as they often exhibit enzyme inhibitory properties. The 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide is no exception, with studies suggesting its potential applications in targeting specific biological pathways.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide in drug development?" Current research indicates that its sulfonamide moiety may play a critical role in binding to protein targets, making it a candidate for further investigation in therapeutic agent design. Additionally, its nitro group could contribute to its electron-withdrawing properties, which are often desirable in pharmacophore optimization.

Another hot topic in the scientific community is the synthetic methodology for producing this compound. Researchers are exploring efficient and scalable routes to synthesize 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide, with a focus on green chemistry principles. This aligns with the growing trend of sustainable synthesis in the pharmaceutical industry, where minimizing waste and reducing hazardous byproducts are key priorities.

The physicochemical properties of this compound, such as its solubility, stability, and melting point, are also of great interest to chemists and formulators. Understanding these properties is essential for its potential integration into drug formulations. For instance, its sulfonamide group may influence its bioavailability, a critical factor in oral drug delivery systems.

In the context of computational chemistry, 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide has been the subject of molecular docking studies. These studies aim to predict its interactions with various enzyme active sites, providing valuable insights for rational drug design. Such computational approaches are increasingly popular, as they reduce the time and cost associated with traditional high-throughput screening methods.

Furthermore, the compound's spectroscopic data, including NMR and mass spectrometry profiles, are crucial for its identification and characterization. These analytical techniques are often discussed in forums and research papers, addressing common queries like: "How to interpret the NMR spectrum of 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide?"

As the pharmaceutical industry continues to evolve, the exploration of novel sulfonamide derivatives like 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide remains a vibrant area of research. Its potential applications span antibacterial, antifungal, and even anticancer therapies, depending on further validation through in vitro and in vivo studies.

In summary, 1-(4-chloro-3-nitrobenzenesulfonyl)-N,3,5-trimethyl-N-phenyl-1H-pyrazole-4-sulfonamide (CAS No. 956271-22-0) represents a promising candidate in the realm of drug discovery. Its intricate molecular architecture and potential biological activities make it a subject of ongoing investigation, aligning with the broader trends in precision medicine and targeted therapy.